4-(benzylamino)-4-oxo-2-(tetrahydro-2-furanyl)butanoic acid

• IUPAC Name: 4-(benzylamino)-4-oxo-2-(oxolan-2-yl)butanoic acid
• InChI: InChI=1S/C15H19NO4/c17-14(16-10-11-5-2-1-3-6-11)9-12(15(18)19)13-7-4-8-20-13/h1-3,5-6,12-13H,4,7-10H2,(H,16,17)(H,18,19)
• InChI Key: QHAHXMVJTKMDFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(CC(=O)NCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

4-(benzylamino)-4-oxo-2-(tetrahydro-2-furanyl)butanoic acid, also known as BOF, is a synthetic compound that has been studied for its potential therapeutic applications. BOF has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties.

Mechanism of Action

The mechanism of action of 4-(benzylamino)-4-oxo-2-(tetrahydro-2-furanyl)butanoic acid is not fully understood. However, studies have suggested that this compound exerts its effects by modulating various signaling pathways. This compound has been found to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. This compound has also been shown to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant responses.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to reduce oxidative stress by scavenging free radicals and increasing the expression of antioxidant enzymes. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(benzylamino)-4-oxo-2-(tetrahydro-2-furanyl)butanoic acid in lab experiments is its synthetic nature, which allows for precise control of the compound's structure and purity. Additionally, this compound has been found to be stable under various conditions, which makes it suitable for use in a wide range of experiments. However, one limitation of using this compound is its relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(benzylamino)-4-oxo-2-(tetrahydro-2-furanyl)butanoic acid. One direction is to further investigate the mechanism of action of this compound, particularly its effects on various signaling pathways. Another direction is to explore the potential therapeutic applications of this compound in various disease models. Additionally, future studies could focus on improving the solubility of this compound to increase its utility in lab experiments.

Scientific Research Applications

4-(benzylamino)-4-oxo-2-(tetrahydro-2-furanyl)butanoic acid has been studied for its potential therapeutic applications in various fields. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, this compound has been found to have antitumor properties by inducing apoptosis in cancer cells.